Cas no 243980-03-2 (3,4-Pyridinedicarboxylicacid, 5-hydroxy-, 4-methyl ester)

• Product Name: 3,4-Pyridinedicarboxylicacid, 5-hydroxy-, 4-methyl ester
• CAS No: 243980-03-2
• MF: C₈H₇NO₅
• MW: 197.144882440567
• CID: 253804
• PubChem ID: 2762492
• Update Time: 2025-04-19

3,4-Pyridinedicarboxylicacid, 5-hydroxy-, 4-methyl ester Chemical and Physical Properties

Names and Identifiers

• 3,4-Pyridinedicarboxylicacid, 5-hydroxy-, 4-methyl ester
• 5-hydroxy-4-methoxycarbonylpyridine-3-carboxylic acid
• 5-Hydroxypyridine-3,4-dicarboxylic acid methyl ester
• 5-Hydroxypyridine-3,4-dicarboxylic acid 4-methyl ester
• OR4210
• QC-9270
• 243980-03-2
• DTXSID20376259
• 5-Hydroxy-3,4-pyridinedicarboxylic acid 4-methyl ester
• FT-0620470
• 5-Hydroxy-4-(methoxycarbonyl)nicotinic acid

• MDL： MFCD03411695
• Inchi： 1S/C8H7NO5/c1-14-8(13)6-4(7(11)12)2-9-3-5(6)10/h2-3,10H,1H3,(H,11,12)
• InChI Key： KIMCKQKZVLZPLS-UHFFFAOYSA-N
• SMILES： O(C)C(C1C(=CN=CC=1C(=O)O)O)=O

Computed Properties

• Exact Mass: 197.03200
• Monoisotopic Mass: 197.03242232g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 96.7Ų

Experimental Properties

• PSA: 96.72000
• LogP: 0.27200